1-Benzyl-2-isopropyl-6-methoxy-1H-indole-3-carboxylic Acid

• Molecular Formula: C20H21NO3
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 1-benzyl-6-methoxy-2-propan-2-ylindole-3-carboxylic acid
• InChI: InChI=1S/C20H21NO3/c1-13(2)19-18(20(22)23)16-10-9-15(24-3)11-17(16)21(19)12-14-7-5-4-6-8-14/h4-11,13H,12H2,1-3H3,(H,22,23)
• InChI Key: XGEDEKRKOIHEQC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C2=C(N1CC3=CC=CC=C3)C=C(C=C2)OC)C(=O)O

Description

1-Benzyl-2-isopropyl-6-methoxy-1H-indole-3-carboxylic Acid is a useful research compound. Its molecular formula is C20H21NO3 and its molecular weight is 323.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-benzyl-2-isopropyl-6-methoxy-1H-indole-3-carbaldehyde (Compound 5, 608 mg, 1.98 mmol) in t-BuOH (15 ml), CH3CN (15 ml), and 2-methyl-2-butene (10 ml) was added a solution of KH2PO4 (5.4 g, 39.6 mmol) and NaClO2 (80%, 4.5 g, 39.6 mmol) in H2O (50 ml). The mixture was stirred at room temperature and additional 2-methyl-2-butene, KH2PO4, and NaClO2 were added at the above ratio every 16-24 h until the starting material was consumed. The reaction mixture was extracted with EtOAc (×3) and the combined organic layer was washed with brine, dried over Na2SO4, and concentrated in vacuo. The residue was purified by chromatography on silica gel (0→25% EtOAc-hexanes) to yield the title compound as a yellow solid.